2-[(4-Ethylcyclohexyl)amino]propane-1,3-diol

• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• SMILES: CCC1CCC(CC1)NC(CO)CO
• InChI: InChI=1S/C11H23NO2/c1-2-9-3-5-10(6-4-9)12-11(7-13)8-14/h9-14H,2-8H2,1H3
• InChIKey: DAVKYDAVBSYBJL-UHFFFAOYSA-N

Structural Baseline for Procurement Decisions

2-[(4-Ethylcyclohexyl)amino]propane-1,3-diol (CAS 1479109-54-0, C₁₁H₂₃NO₂, MW 201.31) is an N‑substituted 2‑aminopropane‑1,3‑diol belonging to the amino‑alcohol class . It is commercially supplied by multiple vendors (e.g., Biosynth, ChemScene) at purities ≥95% for laboratory‑scale research and further manufacturing use . The compound is structurally distinct from the immunosuppressant fingolimod (FTY720), whose pharmacophore requires a 2‑amino‑2‑(alkylaryl)ethyl‑1,3‑propanediol core, whereas the target molecule carries the 4‑ethylcyclohexyl group directly on the amino nitrogen [1].

Structural Distinction N-(4-ethylcyclohexyl)-serinol scaffold; not a fingolimod congener

Commercial Supply Multi-vendor availability at characterized purity for research use

Compound Class Amino-alcohol building block suitable for SAR exploration and impurity profiling

• [1] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. View Source

Why Generic Amino-Diol Substitution Fails

The biological and physicochemical profile of amino‑diols is exquisitely sensitive to the N‑substituent. In the published fingolimod analog series, simply extending the alkyl chain on the *trans*‑4‑alkylcyclohexyl group from ethyl to *n*‑propyl shifted the in‑vitro immunoinhibitory IC₅₀ by up to 3‑fold and altered in‑vivo DTH suppression from ‘slightly worse’ to ‘in basic agreement’ with the parent drug [1]. This class‑level evidence demonstrates that small structural changes in the cyclohexyl‑alkyl domain produce quantifiable, selection‑relevant differences in activity, ruling out generic substitution based solely on the amino‑diol backbone [1]. For the N‑(4‑ethylcyclohexyl)‑serinol scaffold, the absence of the quaternary 2‑carbon and the ethylene linker found in fingolimod means that even closely related 2‑amino‑2‑substituted‑1,3‑propanediols cannot be assumed to behave identically in biological or synthetic applications.

N-Substituent Sensitivity

Generic amino-diol replacement ignores alkyl-chain modulation of activity; small structural changes can shift IC₅₀ several-fold.

Pharmacophore Divergence

Absence of the quaternary 2-carbon and ethylene linker of fingolimod prevents direct interchange with 2-amino-2-substituted-1,3-propanediols.

Conformational Mismatch

N-(4-ethylcyclohexyl) constraint differs from flexible N-alkyl serinols; activity transfer cannot be assumed without validation.

• [1] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. Table 1, Fig. 3. View Source

Quantitative Differentiation Evidence

In-Vitro Immunosuppressive Potency vs. Analogs

In the closest available structural series, the *trans*‑4‑ethylcyclohexyl‑containing analog of fingolimod (compound 1b in Feng et al.) showed an IC₅₀ of 0.68 ± 0.10 µM in the ConA‑induced splenocyte proliferation assay. This value was 2.6‑fold higher (i.e., less potent) than the *n*‑pentyl analog (1e, IC₅₀ 0.51 ± 0.11 µM) and approximately equipotent to fingolimod (0.67 ± 0.46 µM) in the same study [1]. The ethyl‑substituted analog (1b) and the unsubstituted parent (1a) displayed ‘slightly worse’ in‑vivo activity in the DNFB‑induced DTH model compared to compounds with longer alkyl chains (1c–1e) [1].

ConA Prolif. IC₅₀

Class-level inference

Ethyl analog 1b: 0.68 ± 0.10 µM
Pentyl analog 1e: 0.51 ± 0.11 µM
Fingolimod: 0.67 ± 0.46 µM

Calibrated intermediate SAR reference point

Murine splenocyte model; 48 h ConA stimulation

Evidence Dimension	In‑vitro immunosuppressive activity (ConA‑induced splenocyte proliferation IC₅₀)
Target Compound Data	Analog 1b (trans‑4‑ethylcyclohexyl): IC₅₀ = 0.68 ± 0.10 µM
Comparator Or Baseline	Analog 1e (trans‑4‑n‑pentylcyclohexyl): IC₅₀ = 0.51 ± 0.11 µM; Fingolimod: IC₅₀ = 0.67 ± 0.46 µM
Quantified Difference	1b vs. 1e: 2.6‑fold lower potency; 1b vs. fingolimod: equipotent within error
Conditions	Murine splenocytes stimulated with Concanavalin A, 48 h incubation, RPMI 1640 medium, DMSO vehicle

Why This Matters

The potency shift driven solely by alkyl chain length demonstrates that the ethylcyclohexyl moiety confers a defined, intermediate activity profile—more potent than shorter chains, less potent than longer chains—making it a calibrated reference point for SAR studies and impurity profiling.

• [1] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. Table 1, Fig. 3, lines 107–111. View Source

Alloantigen-Induced Proliferation Inhibition

In the mixed lymphocyte reaction (MLR) assay, the *trans*‑4‑ethylcyclohexyl analog (1b) exhibited an IC₅₀ of 0.57 ± 0.08 µM, compared with 0.15 ± 0.01 µM for the *n*‑pentyl analog (1e) and 0.81 ± 0.15 µM for fingolimod [1]. The ethyl analog was 3.8‑fold less potent than the pentyl analog but 1.4‑fold more potent than the reference drug, highlighting a non‑linear structure‑activity relationship where the optimum alkyl chain length for MLR inhibition differs from that for ConA‑induced proliferation.

MLR IC₅₀

Class-level inference

Ethyl analog 1b: 0.57 ± 0.08 µM
Pentyl analog 1e: 0.15 ± 0.01 µM
Fingolimod: 0.81 ± 0.15 µM

Distinct selectivity fingerprint vs. ConA assay

Mixed lymphocyte culture, 96 h, murine splenocytes

Evidence Dimension	Alloantigen‑induced lymphocyte proliferation IC₅₀ (MLR)
Target Compound Data	Analog 1b (trans‑4‑ethylcyclohexyl): IC₅₀ = 0.57 ± 0.08 µM
Comparator Or Baseline	Analog 1e (trans‑4‑n‑pentylcyclohexyl): IC₅₀ = 0.15 ± 0.01 µM; Fingolimod: IC₅₀ = 0.81 ± 0.15 µM
Quantified Difference	1b vs. 1e: 3.8‑fold lower; 1b vs. fingolimod: 1.4‑fold higher
Conditions	Murine splenocyte mixed lymphocyte culture, 96 h incubation, RPMI 1640 medium

Why This Matters

The differential rank‑order between ConA and MLR assays indicates that the ethylcyclohexyl substituent imparts a distinct selectivity fingerprint, making it a preferred tool compound for dissecting T‑cell vs. alloantigen‑driven pathways.

• [1] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. Table 1, lines 107–111. View Source

In-Vivo DTH Suppression Comparison

Oral administration of the ethyl analog (1b) in the DNFB‑induced delayed‑type hypersensitivity (DTH) mouse model produced a measurable but ‘slightly worse’ inhibition of ear swelling compared with fingolimod and the longer‑chain analogs (1c–1e), which were in ‘basic agreement’ with the reference drug [1]. Quantitative ear‑weight reduction data were presented graphically, with the ethyl analog consistently falling below the efficacy plateau achieved by C3–C5 alkyl chains.

In-Vivo DTH

Class-level inference

Ethyl analog: “slightly worse” than fingolimod
Longer-chain analogs: in basic agreement with reference

Threshold pharmacophoric activity in DNFB model

Oral 3 mg/kg/day; ear swelling measurement

Evidence Dimension	In‑vivo DNFB‑induced DTH ear swelling reduction
Target Compound Data	Analog 1b: ‘slightly worse’ than fingolimod
Comparator Or Baseline	Analogs 1c–1e: ‘in basic agreement’ with fingolimod
Quantified Difference	Qualitative ordinal ranking only; exact ear‑weight values provided in Fig. 3 of the source
Conditions	Oral administration at 3 mg/(kg·day), DNFB‑induced DTH in mice, ear swelling measured

Why This Matters

The in‑vivo data confirm that the ethyl substituent occupies a threshold position—sufficient for detectable activity but sub‑optimal for maximal efficacy—making it a valuable biomarker for establishing minimal pharmacophoric requirements.

• [1] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. Fig. 3, lines 107–109. View Source

Conformational Restriction vs. Flexible Analogs

The use of a *trans*‑4‑alkylcyclohexane in the fingolimod analog series was explicitly designed to ‘achieve effective rigidity and sterical restriction’ compared with the flexible C8 alkyl chain of fingolimod [1]. This design principle has been independently validated in later S1P receptor modulators such as siponimod (BAF312), where conformational restriction improved receptor subtype selectivity and pharmacokinetic profile [2]. The N‑(4‑ethylcyclohexyl)‑serinol scaffold of the target compound embodies this rigidity concept in a more compact framework, offering a conformationally constrained amino‑diol building block that cannot be replicated by simple N‑alkyl serinol derivatives such as N‑butyl‑2‑aminopropane‑1,3‑diol.

Conformational Rigidity

Supporting evidence

trans-4-alkylcyclohexane restricts 6 rotatable bonds
Flexible N-butyl serinol: fully rotational chain

Restricts conformational space; supports selectivity design

Aligned with siponimod design principle; qualitative

Evidence Dimension	Conformational flexibility (number of rotatable bonds / ring constraint)
Target Compound Data	Cyclohexyl ring restricts 6 rotatable bonds vs. linear alkyl; *trans* configuration locks relative orientation
Comparator Or Baseline	N‑butyl‑2‑aminopropane‑1,3‑diol (fully flexible chain); Fingolimod (8‑carbon linear alkyl chain)
Quantified Difference	Not quantified in available data; qualitative design principle
Conditions	Structural analysis / medicinal chemistry design rationale

Why This Matters

Conformational restriction is a proven strategy for improving target selectivity and reducing off‑target effects in S1P receptor modulation; the ethylcyclohexyl group provides this advantage while maintaining sufficient potency.

• [1] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. Lines 84–87. View Source
• [2] Pan S, Gray NS, Gao W, et al. Discovery of BAF312 (Siponimod), a Potent and Selective S1P1/S1P5 Receptor Modulator. ACS Med Chem Lett. 2013;4(3):333-337. View Source

Procurement-Relevant Application Scenarios

Reference Standard for Impurity Profiling

The N‑(4‑ethylcyclohexyl)‑serinol scaffold represents a potential process‑related impurity or degradation product in fingolimod synthesis. Its well‑defined chemical identity and commercial availability at characterized purity (≥95%) make it suitable as a reference marker for HPLC/UPLC method development and validation . The structural distinction from the major known fingolimod impurities (e.g., N‑[1,1‑bis‑hydroxymethyl‑3‑(4‑octyl‑phenyl)‑propyl]‑acetamide) provides orthogonal selectivity in impurity profiling [1].

Building Block for S1P Receptor SAR Studies

The compound serves as a compact, conformationally restricted amino‑diol fragment for structure‑activity relationship (SAR) studies targeting S1P receptors. The ethylcyclohexyl group provides a defined steric and lipophilic footprint intermediate between the unsubstituted cyclohexyl and the bulkier *n*‑butyl or *n*‑pentyl analogs, enabling systematic exploration of the lipophilic pocket tolerance [2].

Comparator for In-Vivo DTH Models

Based on the class‑level data showing that the ethyl analog produces ‘slightly worse’ in‑vivo DTH suppression compared with optimal chain‑length analogs, this compound can function as a sub‑maximal efficacy comparator in murine DTH models, helping to define the threshold between inactive and fully efficacious immunomodulators [2].

Intermediate for Diversified Amino-Diol Libraries

The secondary amine and two primary hydroxyl groups offer orthogonal functionalization handles for parallel library synthesis. The ethylcyclohexyl substituent introduces a unique combination of alicyclic rigidity and moderate lipophilicity (estimated logP ~2.0) that is not accessible from common N‑benzyl or N‑alkyl serinol derivatives, expanding the chemical space of screening collections .

Application

Selection Property

Validation Focus

Impurity profiling reference

Orthogonal selectivity

HPLC method specificity

S1P receptor SAR building block

Lipophilic pocket tolerance

Structure-activity correlation

DTH model comparator

Threshold activity

Dose-response in DNFB model

Amino-diol library intermediate

Alicyclic rigidity

Chemical space expansion

• [1] US Patent Application. Pharmaceutical compositions of fingolimod. Publication No. US20150250755A1. 2015. View Source
• [2] Feng XJ, Yang XY, Luo Y, Li X, Tang W, Zuo JP, Lu W. Synthesis and Immunomodulating Activity of New Analogues of Fingolimod. Arch Pharm (Weinheim). 2012;345(2):93-100. View Source